Cas no 5654-86-4 (Cyclo(leucyloprolyl))

Cyclo(leucyloprolyl) is a cyclic dipeptide composed of leucine and proline residues, known for its stable diketopiperazine (DKP) structure. This compound exhibits notable biological activity, including potential antimicrobial, anticancer, and neuroprotective properties. Its cyclic conformation enhances metabolic stability and bioavailability compared to linear peptides, making it valuable in pharmaceutical research. Cyclo(leucyloprolyl) also serves as a scaffold in drug design due to its rigid structure and ability to mimic protein-protein interactions. Additionally, it has been studied for its role in modulating immune responses and as a precursor for synthesizing more complex bioactive molecules. Its versatility and stability make it a promising candidate for therapeutic and biochemical applications.
Cyclo(leucyloprolyl) structure
Cyclo(leucyloprolyl) structure
Product Name:Cyclo(leucyloprolyl)
CAS No:5654-86-4
MF:C11H18N2O2
MW:210.272822856903
MDL:MFCD20526976
CID:371703
PubChem ID:102892
Update Time:2025-07-02

Cyclo(leucyloprolyl) Chemical and Physical Properties

Names and Identifiers

    • Cyclo(Pro-Leu)
    • 3-Isobutyl-2,3,6,7,8,8a-hexahydropyrrolo[1,2-a]pyrazine-1,4-dione
    • 3-Isobutylhexahydropyrrolo[1,2-a]pyrazine-1,4-dione
    • cyclic dipeptide with proline
    • Cyclo(leucyloprolyl)
    • Cyclo-Leu-Pro-diketopiperazine
    • Gancidin W
    • Cyclo-L-leu-L-pro
    • L,L-Cyclo(leucylprolyl)
    • Cyclo(D-Leu-L-Pro)
    • (3S-trans)-Hexahydro-3-isobutylpyrrolo(1,2-a)pyrazine-1,4-dione
    • L-cyclo(Leu-pro)
    • Pyrrolo(1,2-a)pyrazine-1,4-dione, hexahydro-3-(2-methylpropyl)-
    • Pyrrolo[1,2-a]pyrazine-1,4-dione, hexahydro-3-(2-methylpropyl)-
    • Pyrrolo(1,2-a)pyrazine-1,4-dione, hexahydro-3-isobutyl-, stereoisomer
    • L-cyclo(Leucyloprolyl)
    • CYCLIC DIPEPTIDE WITH PROLINE ;;
    • cyclo(D)-Pro-(D)-Leu
    • cyclo(leucyl-prolyl)
    • Cyclo(leucylprolyl)
    • cyclo(prolyl-leucyl)
    • Cyclo(Leu-Pro)
    • CYCLO(-LEU-PRO)
    • Cyclo(L-prolyl-L-leucyl)
    • L-Leucyl-L-proline lactam
    • Maculosin 6
    • Pyrrolo(1,2-a)pyrazine-1,4-dione, hexahydro-3-(2-methylpropyl)-, (3S-trans)- (9CI)
    • CS-0148997
    • 5654-86-4
    • Pyrrolo(1,2-a)pyrazine-1,4-dione, hexahydro-3-(2-methylpropyl)-, (3S-trans)-
    • BRN 0085716
    • ACon0_000484
    • 1-Hydroxy-3-(2-methylpropyl)-6,7,8,8a-tetrahydropyrrolo[1,2-a]pyrazin-4(3H)-one
    • 3-(2-methylpropyl)-2,3,6,7,8,8a-hexahydropyrrolo[1,2-a]pyrazine-1,4-dione
    • Cyclo(proline-leucine)
    • EINECS 220-710-6
    • 5-24-07-00347 (Beilstein Handbook Reference)
    • BRD-A04763029-001-01-1
    • DTXSID80951384
    • SZJNCZMRZAUNQT-UHFFFAOYSA-N
    • HY-N8743
    • Cyclo-L-prolyl-L-leucine
    • ACon1_000716
    • EN300-9434147
    • UNII-KQV8MY059B
    • KQV8MY059B
    • A876644
    • FS-6951
    • cyclo(Leu-Pro); Cyclo(L-leucyl-L-prolyl)
    • 3-(2-methylpropyl)-octahydropyrrolo[1,2-a]piperazine-1,4-dione
    • AKOS030530554
    • FT-0665321
    • NCGC00169428-01
    • SCHEMBL168687
    • Cyclo(Pro-Leu)Cyclo(leucyloprolyl); Cyclo(leucylprolyl); 3-(2-methylpropyl)-2,3,6,7,8,8a-hexahydropyrrolo[1,2-a]pyrazine-1,4-dione
    • DTXSID40905040
    • CHEBI:228605
    • 1ST15443
    • 3-(2-METHYLPROPYL)-HEXAHYDROPYRROLO[1,2-A]PYRAZINE-1,4-DIONE
    • 3-(2-methylpropyl)-octahydropyrrolo[1,2-a]pyrazine-1,4-dione
    • MDL: MFCD20526976
    • Inchi: 1S/C11H18N2O2/c1-7(2)6-8-11(15)13-5-3-4-9(13)10(14)12-8/h7-9H,3-6H2,1-2H3,(H,12,14)
    • InChI Key: SZJNCZMRZAUNQT-UHFFFAOYSA-N
    • SMILES: O=C1C(CC(C)C)NC(C2CCCN21)=O
    • BRN: 0085716

Computed Properties

  • Exact Mass: 210.13694
  • Monoisotopic Mass: 210.136827821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 49.4

Experimental Properties

  • Color/Form: Powder
  • PSA: 49.41

Cyclo(leucyloprolyl) Pricemore >>

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Cyclo(leucyloprolyl) Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:5654-86-4)Cyclo(Pro-Leu)
Order Number:LE1238
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:40
Price ($):discuss personally
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:5654-86-4)Cyclo(Pro-Leu)
LE1238
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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